Cas no 2428352-86-5 (2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 2428352-86-5
• MF: C₁₅H₂₃N₅O₂
• MW: 305.375422716141
• CID: 5311601
• PubChem ID: 155800236
• Update Time: 2025-10-28

2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040710868
• F6619-7974
• 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• 2428352-86-5
• 2-[4-(6-Methoxy-4-pyrimidinyl)-1-piperazinyl]-1-(1-pyrrolidinyl)ethanone

• Inchi： 1S/C15H23N5O2/c1-22-14-10-13(16-12-17-14)19-8-6-18(7-9-19)11-15(21)20-4-2-3-5-20/h10,12H,2-9,11H2,1H3
• InChI Key： HGYLEFBMSZZRSE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1CCN(C2C=C(OC)N=CN=2)CC1

Computed Properties

• Exact Mass: 305.18517499g/mol
• Monoisotopic Mass: 305.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.2±50.0 °C(Predicted)
• pka: 6.19±0.26(Predicted)

Additional information on 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

Research Briefing on 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 2428352-86-5)

The compound 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 2428352-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine-pyrrolidinone scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

Recent advancements in the synthesis of 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one have highlighted its structural versatility and potential for optimization. Researchers have developed efficient synthetic routes that allow for the introduction of various substituents, enabling the exploration of structure-activity relationships (SAR). These modifications have led to the identification of analogs with improved pharmacokinetic profiles and enhanced target specificity. The compound's ability to interact with multiple biological targets, including kinases and GPCRs, underscores its potential as a multifunctional therapeutic agent.

Pharmacological studies have demonstrated that 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one exhibits potent inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. In vitro and in vivo experiments have shown that the compound can effectively modulate signaling pathways involved in cell proliferation and survival. Notably, its selectivity profile suggests a lower risk of off-target effects, which is a critical consideration in drug development. These findings position the compound as a promising candidate for further preclinical and clinical evaluation.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in addressing unmet medical needs in neurodegenerative diseases. Preliminary data indicate that 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one may modulate neuroinflammatory pathways and protect against neuronal damage. These effects are thought to be mediated through its interaction with specific receptors and enzymes involved in neuroinflammation and oxidative stress. While further studies are needed to validate these findings, the compound's dual functionality in oncology and neurology highlights its broad therapeutic potential.

The safety and tolerability profile of 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one have also been investigated in recent preclinical studies. Results suggest that the compound exhibits a favorable toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its progression into early-phase clinical trials, where its efficacy and safety will be further evaluated in human subjects. The compound's chemical stability and solubility properties also make it suitable for various formulation strategies, enhancing its potential for commercial development.

In conclusion, 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 2428352-86-5) represents a promising therapeutic agent with diverse applications in oncology, neurology, and beyond. Its unique chemical structure, combined with its potent biological activity and favorable safety profile, positions it as a valuable candidate for further research and development. Continued exploration of its mechanisms of action and therapeutic potential will be essential to fully realize its clinical benefits and address current challenges in drug discovery.